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Compound of Interest

Compound Name: Methyl 2,3-dichlorophenylacetate

Cat. No.: B075993 Get Quote

An In-depth Technical Guide on Methyl 2,3-
dichlorophenylacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of Methyl
2,3-dichlorophenylacetate. Despite a comprehensive search of publicly available data,

specific quantitative information regarding its solubility in various organic solvents remains

uncharacterized in the literature. This document is intended to serve as a foundational

resource, highlighting the existing data and identifying critical gaps in the current knowledge

base for this compound.

Physicochemical Properties
A summary of the known physical and chemical properties of Methyl 2,3-
dichlorophenylacetate is presented below. This information is crucial for its handling, storage,

and application in research and development.
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Property Value Reference

Molecular Formula C9H8Cl2O2 [1][2]

Molar Mass 219.06 g/mol [1][2]

Appearance Liquid [1][2]

Color Clear colorless [2]

Density 1.318 ± 0.06 g/cm³ (Predicted) [3]

Refractive Index 1.542 - 1.544 [2]

Storage Condition
Sealed in dry, Room

Temperature
[2][3]

Solubility in Organic Solvents
Currently, there is no publicly available quantitative data on the solubility of Methyl 2,3-
dichlorophenylacetate in common organic solvents. This lack of information presents a

significant challenge for its use in solution-based applications, such as reaction chemistry,

purification, and formulation development. The determination of its solubility profile in a range

of solvents with varying polarities is essential for its effective utilization.

Experimental Protocols
Detailed experimental protocols for the determination of the solubility of Methyl 2,3-
dichlorophenylacetate are not available in the public domain. Standard methods for solubility

determination, such as the equilibrium solubility method or the polythermal method, could be

adapted for this compound. However, specific experimental parameters and analytical

techniques would need to be developed and validated.

Logical Workflow for Solubility Determination
The following diagram outlines a general workflow for determining the solubility of a compound

like Methyl 2,3-dichlorophenylacetate. This serves as a logical guide for researchers

planning to undertake such studies.
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Preparation Experimentation Analysis & Data Processing

Compound Procurement
(Methyl 2,3-dichlorophenylacetate)

Solvent Selection
(e.g., Alcohols, Ethers, Hydrocarbons)

Analytical Method Development
(e.g., HPLC, GC, UV-Vis)

Sample Preparation
(Supersaturated Solutions)

Equilibration
(Controlled Temperature and Time)

Phase Separation
(Centrifugation/Filtration)

Quantification of Solute
in Saturated Solution

Data Analysis and
Solubility Curve Generation Reporting

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.

Conclusion
While basic physicochemical properties of Methyl 2,3-dichlorophenylacetate are known, a

critical data gap exists regarding its solubility in organic solvents. The absence of this

information, along with detailed experimental protocols for its determination, hinders its full

potential in research and drug development. The logical workflow provided can guide future

studies to address this knowledge gap, which is essential for enabling the broader application

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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